2-methyl-4-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 2-methyl-4-phenyl-5-(trifluoromethyl)-1,2,4-triazole-3-thione
• InChI: InChI=1S/C10H8F3N3S/c1-15-9(17)16(7-5-3-2-4-6-7)8(14-15)10(11,12)13/h2-6H,1H3
• InChI Key: HRWJDLLOIFPLRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=S)N(C(=N1)C(F)(F)F)C2=CC=CC=C2
• Molecular Formula: C10H8F3N3S
• DSSTOX Substance ID: DTXSID00876207
• Molecular Weight: 259.25 g/mol

Description

2-methyl-4-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, also known as MPTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPTT is a heterocyclic compound that contains a triazole ring, which is a five-membered ring containing three nitrogen atoms and two carbon atoms. The trifluoromethyl group attached to the phenyl ring makes MPTT a highly reactive molecule, which makes it useful for various applications.

Scientific Research Applications

Structural Characteristics and Molecular Interactions

Derivatives of 1,2,4-triazole-3-thione exhibit interesting structural characteristics, such as planarity and the ability to form specific angles between rings, contributing to their potential in various applications. For example, the crystal structure of a related derivative shows the triazole ring in a planar form, highlighting the molecule's potential for forming intermolecular hydrogen bonds, which is crucial for designing compounds with specific biological or chemical properties (Liu et al., 1999).